Cas no 851092-76-7 (4-(benzenesulfonyl)-3-methyl-1-phenyl-1H-pyrazol-5-yl 4-chloro-3-nitrobenzoate)

• Product Name: 4-(benzenesulfonyl)-3-methyl-1-phenyl-1H-pyrazol-5-yl 4-chloro-3-nitrobenzoate
• CAS No: 851092-76-7
• MF: C₂₃H₁₆ClN₃O₆S
• MW: 497.907643318176
• CID: 6432611
• PubChem ID: 16338224
• Update Time: 2025-06-08

4-(benzenesulfonyl)-3-methyl-1-phenyl-1H-pyrazol-5-yl 4-chloro-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-3-methyl-1-phenyl-1H-pyrazol-5-yl 4-chloro-3-nitrobenzoate
• F0605-0342
• [4-(benzenesulfonyl)-5-methyl-2-phenylpyrazol-3-yl] 4-chloro-3-nitrobenzoate
• 3-methyl-1-phenyl-4-(phenylsulfonyl)-1H-pyrazol-5-yl 4-chloro-3-nitrobenzoate
• 851092-76-7
• AKOS001199772
• Benzoic acid, 4-chloro-3-nitro-, 3-methyl-1-phenyl-4-(phenylsulfonyl)-1H-pyrazol-5-yl ester

• Inchi： 1S/C23H16ClN3O6S/c1-15-21(34(31,32)18-10-6-3-7-11-18)22(26(25-15)17-8-4-2-5-9-17)33-23(28)16-12-13-19(24)20(14-16)27(29)30/h2-14H,1H3
• InChI Key： AGNNUBGNZSFBMO-UHFFFAOYSA-N
• SMILES： C(OC1N(C2=CC=CC=C2)N=C(C)C=1S(C1=CC=CC=C1)(=O)=O)(=O)C1=CC=C(Cl)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 497.0448341g/mol
• Monoisotopic Mass: 497.0448341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 835
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 730.5±60.0 °C(Predicted)
• pka: -6.13±0.10(Predicted)

Additional information on 4-(benzenesulfonyl)-3-methyl-1-phenyl-1H-pyrazol-5-yl 4-chloro-3-nitrobenzoate

Comprehensive Analysis of 4-(Benzenesulfonyl)-3-methyl-1-phenyl-1H-pyrazol-5-yl 4-chloro-3-nitrobenzoate (CAS No. 851092-76-7)

The compound 4-(benzenesulfonyl)-3-methyl-1-phenyl-1H-pyrazol-5-yl 4-chloro-3-nitrobenzoate (CAS No. 851092-76-7) is a highly specialized chemical entity with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, combining a pyrazole core with benzenesulfonyl and nitrobenzoate functional groups, makes it a subject of interest for scientists exploring novel bioactive molecules. The presence of both chloro and nitro substituents enhances its reactivity, enabling its use as a key intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 4-(benzenesulfonyl)-3-methyl-1-phenyl-1H-pyrazol-5-yl 4-chloro-3-nitrobenzoate has surged due to their potential in drug discovery. Researchers are particularly interested in its role as a scaffold for designing enzyme inhibitors, given its ability to interact with biological targets. This aligns with the growing trend of precision medicine and targeted therapy, where molecules with specific functional groups are prioritized for their selectivity and efficacy.

The synthesis of CAS No. 851092-76-7 involves multi-step organic reactions, often starting from 3-methyl-1-phenyl-1H-pyrazol-5-ol and 4-chloro-3-nitrobenzoyl chloride. The benzenesulfonyl group is introduced later to enhance the compound's stability and solubility. This process highlights the importance of green chemistry principles, as researchers seek to minimize waste and improve yield. A common question in forums is: "What are the optimal conditions for synthesizing 4-(benzenesulfonyl)-3-methyl-1-phenyl-1H-pyrazol-5-yl 4-chloro-3-nitrobenzoate?" The answer often revolves around controlled temperature and catalytic systems.

From an analytical perspective, 851092-76-7 is characterized using techniques such as HPLC, NMR, and mass spectrometry. Its chromatographic purity is critical for applications in high-value industries. The compound's UV absorption properties also make it suitable for spectroscopic studies, a topic frequently searched in academic databases. Notably, its nitro group contributes to its distinct spectral signature, which aids in identification and quality control.

Beyond pharmaceuticals, 4-(benzenesulfonyl)-3-methyl-1-phenyl-1H-pyrazol-5-yl 4-chloro-3-nitrobenzoate has potential in material science. Its aromatic systems and electron-withdrawing groups make it a candidate for designing organic semiconductors or photocatalysts. This connects to the broader interest in sustainable materials, as industries seek alternatives to conventional synthetic pathways. Searches like "Can pyrazole derivatives replace traditional polymers?" reflect this curiosity.

Regulatory compliance is another hot topic. While CAS 851092-76-7 is not classified as hazardous under major chemical inventories, proper handling protocols are emphasized in safety data sheets (SDS). Users often query: "Is 4-(benzenesulfonyl)-3-methyl-1-phenyl-1H-pyrazol-5-yl 4-chloro-3-nitrobenzoate biodegradable?" Current studies suggest moderate environmental persistence, necessitating further biodegradability research.

In conclusion, 4-(benzenesulfonyl)-3-methyl-1-phenyl-1H-pyrazol-5-yl 4-chloro-3-nitrobenzoate represents a versatile compound bridging multiple scientific disciplines. Its structural complexity and functional diversity continue to inspire innovations, particularly in the era of AI-driven drug design and green synthesis. As research evolves, this compound is poised to remain a focal point for answering both fundamental and applied chemical questions.